Cas no 35675-66-2 (2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-)

2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]- structure
35675-66-2 structure
Product Name:2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-
CAS No:35675-66-2
MF:C20H16O3
MW:304.339245796204
CID:317664
PubChem ID:120307
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene]-
    • 4-((4-Hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylene)cyclohexa-2,5-dien-1-one
    • 4-[(4-hydroxy-3-methylphenyl)(4-hydroxyphenyl)methylidene]cyclohexa-2,5-dien-1-one
    • DTXSID00189182
    • NS00029897
    • DTXSID201317969
    • 4-[(4-hydroxy-3-methylphenyl)-(4-hydroxyphenyl)methylidene]cyclohexa-2,5-dien-1-one
    • 4-(Bis(p-hydroxyphenyl)methylene)-2-methyl-2,5-cyclohexadien-1-one
    • BRN 2592232
    • 4-(Bis(4-hydroxyphenyl)methylene)-2-methyl-2,5-cyclohexadien-1-one
    • 2,5-Cyclohexadien-1-one, 4-(bis(p-hydroxyphenyl)methylene)-2-methyl-
    • EINECS 252-671-6
    • 633-00-1
    • 35675-66-2
    • MDL: MFCD09834414
    • Inchi: 1S/C20H16O3/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15/h2-12,21,23H,1H3
    • InChI Key: TWNIXJJSBDRPSN-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C)/C(=C1/C=CC(C=C/1)=O)/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 304.10998
  • Monoisotopic Mass: 304.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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